Cas no 62673-64-7 (2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one
• CAS No: 62673-64-7
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• CID: 1640725
• PubChem ID: 12373552
• Update Time: 2025-11-05

2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(4-chloro-2-thienyl)-
• 2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one
• EN300-1993425
• 62673-64-7
• 2-Chloro-1-(4-chloro-2-thienyl)ethanone
• DTXSID801280338

• Inchi： 1S/C6H4Cl2OS/c7-2-5(9)6-1-4(8)3-10-6/h1,3H,2H2
• InChI Key： MRQOJXFYZQYMLW-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C(CCl)=O)=C1

Computed Properties

• Exact Mass: 193.93612
• Monoisotopic Mass: 193.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(4-chlorothiophen-2-yl)ethan-1-one (CAS No. 62673-64-7)

2-Chloro-1-(4-chlorothiophen-2-yl)ethan-1-one, with the CAS number 62673-64-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, often referred to by its systematic IUPAC name, features a chlorothiophene backbone coupled with a chloroacetyl functional group, making it a versatile building block in synthetic chemistry. Its unique structure allows for applications in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The growing interest in 2-chloro-1-(4-chlorothiophen-2-yl)ethanone is driven by its role as a precursor in the synthesis of thiophene derivatives, a class of compounds widely explored for their biological activities. Researchers are particularly focused on its potential in creating antimicrobial agents and anti-inflammatory drugs, aligning with the global demand for new therapeutic solutions. Additionally, its relevance in agrochemical formulations has been highlighted in recent studies, especially in the context of developing eco-friendly pesticides and herbicides.

From a structural perspective, the presence of two chlorine atoms in 2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one enhances its reactivity, enabling efficient nucleophilic substitution reactions. This property is critical for chemists designing custom synthesis pathways for complex molecules. The compound’s molecular weight (221.09 g/mol) and melting point (typically ranging between 45-50°C) are key physicochemical parameters that influence its handling and application in laboratory settings.

In the context of green chemistry, CAS 62673-64-7 has been evaluated for its compatibility with sustainable synthesis methods. Recent advancements in catalytic processes and solvent-free reactions have demonstrated its potential to reduce environmental impact while maintaining high yield efficiency. This aligns with the broader industry shift toward eco-conscious manufacturing practices, a topic frequently searched by professionals in chemical R&D.

The compound’s spectroscopic properties, including its characteristic NMR peaks and IR absorption bands, are well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure quality control, addressing the stringent requirements of pharmaceutical-grade materials. These details are often queried by analytical chemists and quality assurance specialists.

Market trends indicate a rising demand for high-purity 2-chloro-1-(4-chlorothiophen-2-yl)ethanone, driven by its expanding applications in bioconjugation and peptide synthesis. The compound’s ability to act as a crosslinking agent has also been explored in polymer chemistry, particularly for creating functionalized materials with tailored properties. Such innovations resonate with searches related to advanced material science and nanotechnology.

Safety protocols for handling 62673-64-7 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its material safety data sheet (MSDS) provides essential guidance for storage and disposal, topics frequently reviewed by industrial safety officers.

In summary, 2-chloro-1-(4-chlorothiophen-2-yl)ethan-1-one (CAS 62673-64-7) represents a critical intermediate in modern synthetic chemistry, bridging gaps between pharmaceutical innovation, agrochemical development, and sustainable practices. Its multifaceted applications and compatibility with cutting-edge research methodologies ensure its continued relevance in scientific and industrial communities.